Cas no 956485-60-2 (6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine
• CAS No: 956485-60-2
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• MDL: MFCD09763666
• CID: 802679
• PubChem ID: 329771600
• Update Time: 2025-05-21

6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine
• 1H-Pyrrolo[3,2-b]pyridine,6-bromo-3-iodo-
• 6-BROMO-3-IODO-4-AZAINDOLE
• V9632
• ST24045172
• 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine, AldrichCPR
• 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine (ACI)
• EN300-366554
• 956485-60-2
• MFCD09763666
• DS-17429
• CS-0041012
• DB-029419
• N10015
• AKOS015834520
• DTXSID60640148

• MDL： MFCD09763666
• Inchi： 1S/C7H4BrIN2/c8-4-1-6-7(11-2-4)5(9)3-10-6/h1-3,10H
• InChI Key： CCIGMKZMJLMLSD-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C(=CN2)I)=NC=1

Computed Properties

• Exact Mass: 321.86000
• Monoisotopic Mass: 321.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.4

Experimental Properties

• Density: 2.421
• Boiling Point: 392.4°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.804
• PSA: 28.68000
• LogP: 2.93000

6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine

6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine, also known by its CAS registry number CAS No. 956485-60-2, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole ring and a pyridine ring. The presence of bromine and iodine substituents at the 6 and 3 positions, respectively, imparts unique electronic and structural properties to this molecule.

The synthesis of 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine involves a series of carefully designed reactions that highlight the versatility of heterocyclic chemistry. Recent advancements in this area have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have employed catalytic methods such as palladium-catalyzed cross-coupling reactions to achieve precise substitution patterns on the pyrrolopyridine framework. These studies not only enhance our understanding of the compound's synthetic pathways but also pave the way for its application in drug discovery and material synthesis.

In terms of applications, 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine has shown promise in various domains. In pharmacology, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. Recent studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in diseases like cancer and neurodegenerative disorders. Its unique electronic properties also make it an attractive candidate for use in optoelectronic materials, where it can act as a light-absorbing component in solar cells or organic light-emitting diodes (OLEDs).

The structural features of 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine contribute significantly to its reactivity and functionality. The bromine and iodine substituents introduce both electron-withdrawing and electron-donating effects into the molecule, creating a dynamic interplay that influences its chemical behavior. This makes it an ideal substrate for further functionalization through nucleophilic aromatic substitution or other transformation reactions. Moreover, the rigid bicyclic structure provides stability and enhances its suitability for applications requiring precise molecular recognition.

Recent research has also explored the use of 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine in click chemistry approaches. By incorporating azide or alkyne groups into its structure, scientists have successfully generated libraries of diverse compounds with potential utility in drug screening programs. These efforts underscore the compound's role as a versatile scaffold for chemical diversity generation.

In conclusion, 6-Bromo-3-iodo-1H-pyrrolo[3,2-b]pyridine, with its unique chemical properties and diverse applications, represents a valuable addition to the arsenal of heterocyclic compounds available to researchers. As ongoing studies continue to uncover new insights into its synthesis, reactivity, and functionality, this compound is poised to play an increasingly important role in both academic research and industrial applications.